Cas no 656811-62-0 (4-methanesulfonyl-2-oxobutanoic acid)

• Product Name: 4-methanesulfonyl-2-oxobutanoic acid
• CAS No: 656811-62-0
• MF: C₅H₈O₅S
• MW: 180.179020881653
• MDL: MFCD30568274
• CID: 397612
• PubChem ID: 10352275
• Update Time: 2025-10-29

4-methanesulfonyl-2-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(methylsulfonyl)-2-oxo-
• 4-methylsulfonyl-2-oxobutanoic acid
• 4-methanesulfonyl-2-oxobutanoic acid
• SCHEMBL1470466
• 656811-62-0
• DTXSID40438505
• EN300-1990632

• MDL： MFCD30568274
• Inchi： 1S/C5H8O5S/c1-11(9,10)3-2-4(6)5(7)8/h2-3H2,1H3,(H,7,8)
• InChI Key： SJPDBCUMFYDCLK-UHFFFAOYSA-N
• SMILES： S(C)(CCC(C(=O)O)=O)(=O)=O

Computed Properties

• Exact Mass: 180.00924
• Monoisotopic Mass: 180.00924453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 96.9Ų

Experimental Properties

• PSA: 88.51

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Thia fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Thia fatty acids

Additional information on 4-methanesulfonyl-2-oxobutanoic acid

Introduction to 4-methanesulfonyl-2-oxobutanoic acid (CAS No. 656811-62-0)

4-methanesulfonyl-2-oxobutanoic acid, with the chemical formula C₆H₉O₅S, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, identified by its unique Chemical Abstracts Service (CAS) number 656811-62-0, belongs to the class of sulfonyl-substituted carboxylic acids, a group known for their diverse biological activities and synthetic utility.

The structural framework of 4-methanesulfonyl-2-oxobutanoic acid consists of a butanoic acid backbone modified by the introduction of a methanesulfonyl group at the fourth carbon position. This structural feature imparts unique reactivity and functionality, making it a valuable intermediate in organic synthesis and a potential candidate for drug development. The presence of both carbonyl and sulfonyl groups enhances its interaction with biological targets, which is a critical factor in medicinal chemistry.

In recent years, the interest in 4-methanesulfonyl-2-oxobutanoic acid has been fueled by its emerging role in the synthesis of bioactive molecules. Researchers have been exploring its potential as a building block for more complex structures, particularly in the development of protease inhibitors and kinase modulators. The compound's ability to serve as a precursor for heterocyclic compounds has also been highlighted in several studies, demonstrating its versatility in synthetic chemistry.

One of the most compelling aspects of 4-methanesulfonyl-2-oxobutanoic acid is its applications in drug discovery. The sulfonyl group is well-known for its pharmacological properties, including anti-inflammatory, antiviral, and anticancer activities. By incorporating this moiety into drug candidates, scientists aim to enhance binding affinity and improve therapeutic efficacy. For instance, derivatives of 4-methanesulfonyl-2-oxobutanoic acid have been investigated for their potential to inhibit specific enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer.

The synthesis of 4-methanesulfonyl-2-oxobutanoic acid itself is an area of active research. Traditional methods involve multi-step reactions starting from readily available precursors like butyric acid or malonic esters. However, recent advancements have focused on developing more efficient and sustainable synthetic routes. These include catalytic processes that minimize waste and energy consumption, aligning with the growing emphasis on green chemistry principles.

From a biochemical perspective, 4-methanesulfonyl-2-oxobutanoic acid has been studied for its effects on cellular processes. Its derivatives have shown promise in modulating signaling pathways that are dysregulated in various diseases. For example, certain analogs have demonstrated inhibitory effects on matrix metalloproteinases (MMPs), which are enzymes implicated in tissue degradation and inflammation. This has opened up avenues for therapeutic applications in conditions such as rheumatoid arthritis and cancer metastasis.

The analytical characterization of 4-methanesulfonyl-2-oxobutanoic acid (CAS No. 656811-62-0) is another critical aspect of its study. Modern analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm its identity and purity. These methods are essential for ensuring that the compound meets the stringent requirements for pharmaceutical use.

In conclusion, 4-methanesulfonyl-2-oxobutanoic acid represents a fascinating compound with significant potential in pharmaceutical research and development. Its unique structure, coupled with its reactivity and biological activity, makes it a valuable asset in the chemist's toolkit. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in the discovery and development of novel therapeutics.